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hydrochloride

CAS No.: 40594-35-2

Cat. No.: B3425269

Get Quote

Executive Summary
4-Fluorophenylhydrazine hydrochloride (CAS: 823-85-8) is a critical organofluorine building

block, primarily utilized as the hydrazine precursor in the Fischer Indole Synthesis to generate

fluoro-substituted indoles.[1][2] These scaffolds are foundational in the development of 5-HT

receptor agonists (triptans), anti-inflammatory agents, and agrochemicals.

For research and drug development, "commercial grade" (often 95%) is frequently insufficient.

Impurities such as unreacted 4-fluoroaniline, inorganic salts, and oxidation-induced diazo tars

can drastically reduce the yield of the indole cyclization step and complicate downstream

purification. This guide outlines the technical criteria for identifying high-purity suppliers,

understanding impurity origins, and implementing a self-validating quality control (QC) protocol

upon receipt.

Part 1: Technical Profile & Purity Criticality
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Chemical Identity[2][3][4]
IUPAC Name: (4-Fluorophenyl)hydrazine hydrochloride[1][3][4][5][6]

CAS Number: 823-85-8[1][2][3][6][7][8]

Molecular Formula: C₆H₇FN₂[1][2] · HCl

Molecular Weight: 162.59 g/mol [2][3]

Physical State: White to beige/light brown crystalline powder. (Note: Dark red or brown

coloration indicates significant oxidation).

The "High-Purity" Standard
In the context of pharmaceutical intermediate synthesis, "High Purity" for this compound is

defined by specific thresholds that minimize interference with acid-catalyzed cyclizations.

Parameter Standard Grade High-Purity Grade Criticality

Assay

(Titration/HPLC)
≥ 95.0% ≥ 97.0% - 98.0%

Stoichiometric

accuracy for Fischer

synthesis.

4-Fluoroaniline

Content
< 2.0% < 0.5%

Competes with

hydrazine for ketone

binding; forms Schiff

base byproducts.

Sulfated Ash < 1.0% < 0.1%

Inorganic salts

(NaCl/Na₂SO₄) from

reduction steps can

affect catalyst

solubility.

Appearance Red/Brown powder White to pale beige

Dark color indicates

azo/diazo

decomposition

products.
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Synthesis-Derived Impurities
To validate a supplier's Certificate of Analysis (CoA), one must understand the synthesis route.

The compound is typically produced via the diazotization of 4-fluoroaniline followed by

reduction (using SnCl₂ or Na₂SO₃).

Diagram 1: Synthesis Pathway & Impurity Origins
This diagram illustrates where critical impurities enter the supply chain.
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Caption: Synthesis flow showing the origin of aniline (incomplete reaction) and tar

(decomposition) impurities.

Part 2: Commercial Supplier Landscape
Suppliers are categorized by their ability to provide traceable batch data and consistent purity

suitable for GMP-adjacent research.

Tier 1: Global Strategic Suppliers (Validated)
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These suppliers offer comprehensive CoAs, reliable supply chain custody, and "High Purity"

specific catalog numbers.

Supplier Catalog Grade Purity Spec Pack Sizes Notes

Sigma-Aldrich

(Merck)
123521 97% 5g, 25g

Standard

reference for

bench-scale.

High batch-to-

batch

consistency.

TCI Chemicals F0246 >97.0% (HPLC) 5g, 25g

Explicitly lists

HPLC area %

and Titration

data. Excellent

transparency.

Thermo (Alfa

Aesar)
A15624 97% 5g, 25g, 100g

Good availability

in Europe/NA.

Often stocks

larger research

quantities.

Tier 2: Bulk & Specialized Synthesis
Suitable for scale-up (>100g) but requires rigorous internal QC upon receipt due to higher

variability in storage conditions during transit.

BLD Pharm: Offers competitive pricing for kilogram-scale; purity typically rated ≥95%,

requiring recrystallization for sensitive applications.

Biosynth: Strong in custom pack sizes; useful for specific project requirements.

Apollo Scientific: Reliable UK-based supplier for fluorinated intermediates.

Part 3: Procurement & Handling Protocol
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The "Self-Validating" QC Workflow
Do not rely solely on the supplier's CoA. Phenylhydrazines are unstable and can degrade

during shipping if exposed to heat or air. Implement this workflow upon receipt of any new

batch.

Diagram 2: Quality Control Decision Logic
Follow this logic gate to determine if a batch is safe for synthesis.
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Receive Shipment
(Check Seal)

Visual Inspection

Is Color White/Beige?

REJECT / PURIFY
(Oxidation Present)

No (Red/Brown)

Solubility Check
(Water/Ethanol)

Yes

Instrumental QC
(1H-NMR / HPLC)

Aniline < 0.5%?

RELEASE FOR SYNTHESIS

Yes

Recrystallize
(EtOH/HCl)

No
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Caption: QC workflow prioritizing visual inspection for oxidation before instrumental analysis.

Storage & Stability
Hygroscopic Nature: The hydrochloride salt is hygroscopic. Moisture uptake accelerates

oxidation to the free base and subsequent decomposition.
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Storage Condition: Store at 2–8°C (refrigerated) or room temperature in a desiccator. Long-

term storage should be under an inert atmosphere (Argon/Nitrogen).

Safety: This compound is toxic by ingestion and skin contact.[9] It is a suspected carcinogen

and skin sensitizer. Handle only in a fume hood.

Purification of Sub-Standard Batches
If a batch arrives discolored (orange/red) or shows >2% aniline content:

Dissolve in minimum hot ethanol.

Add activated charcoal to remove colored oxidation products.

Filter hot through Celite.

Cool to crystallize. Addition of a small amount of conc.[1] HCl can assist in reprecipitating the

hydrochloride salt.

Wash with cold ether and dry under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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